Cas no 309927-55-7 (3,5-dimethoxy-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}benzamide)

• Product Name: 3,5-dimethoxy-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}benzamide
• CAS No: 309927-55-7
• MF: C₂₀H₂₀N₄O₅S
• MW: 428.461603164673
• CID: 3073264
• PubChem ID: 1150951
• Update Time: 2025-05-21

3,5-dimethoxy-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 3,5-dimethoxy-N-(4-(N-(4-methylpyrimidin-2-yl)sulfamoyl)phenyl)benzamide
• 3,5-dimethoxy-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}benzamide
• EU-0038468
• AKOS000644324
• 309927-55-7
• SR-01000434984
• 3,5-dimethoxy-N-[4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl]benzamide
• STK054796
• Oprea1_205314
• Oprea1_813049
• 3,5-dimethoxy-N-{4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl}benzamide
• F1750-0006
• SR-01000434984-1

• Inchi： 1S/C20H20N4O5S/c1-13-8-9-21-20(22-13)24-30(26,27)18-6-4-15(5-7-18)23-19(25)14-10-16(28-2)12-17(11-14)29-3/h4-12H,1-3H3,(H,23,25)(H,21,22,24)
• InChI Key： BOYUYRPYXFHCDE-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(C1C=C(C=C(C=1)OC)OC)=O)(NC1N=CC=C(C)N=1)(=O)=O

Computed Properties

• Exact Mass: 428.11544092Da
• Monoisotopic Mass: 428.11544092Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 651
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 128Ų

Additional information on 3,5-dimethoxy-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}benzamide

Professional Introduction to Compound with CAS No. 309927-55-7 and Product Name: 3,5-dimethoxy-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}benzamide

The compound with CAS No. 309927-55-7 and the product name 3,5-dimethoxy-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}benzamide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The molecular structure incorporates multiple functional groups, including dimethoxy substituents on the benzamide core and a sulfamoylphenyl moiety linked to a 4-methylpyrimidin-2-yl group, which contribute to its distinct chemical properties and biological activities.

Recent research in medicinal chemistry has highlighted the importance of multifunctional scaffolds in drug discovery. The presence of both dimethoxy and sulfamoyl groups in this compound suggests a high degree of tunability, enabling interactions with various biological targets. Specifically, the sulfamoylphenyl group is known to enhance binding affinity to enzymes and receptors, while the 4-methylpyrimidin-2-yl moiety can modulate metabolic stability and pharmacokinetic profiles. These features make the compound a promising candidate for further investigation in the development of novel therapeutics.

In the context of contemporary pharmaceutical research, compounds like 3,5-dimethoxy-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}benzamide are being explored for their potential in addressing various diseases, including inflammatory disorders, cancer, and neurological conditions. The dimethoxy substituents on the benzamide core are particularly noteworthy, as they have been shown to influence electronic properties and binding interactions. This structural motif is often utilized in designing molecules with enhanced solubility and bioavailability, critical factors for drug efficacy.

The sulfamoylphenyl group in this compound plays a crucial role in its biological activity. Sulfonamides are well-documented for their pharmacological properties, including antimicrobial, anti-inflammatory, and anticonvulsant effects. The integration of this group with the benzamide backbone creates a versatile platform for drug design. Additionally, the 4-methylpyrimidin-2-yl moiety contributes to the compound's complexity and specificity. Pyrimidine derivatives are extensively studied for their role in modulating enzyme activity and signal transduction pathways, making them valuable in therapeutic applications.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Virtual screening techniques have been employed to evaluate the binding affinity of 3,5-dimethoxy-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}benzamide to various biological targets. These studies have revealed promising interactions with enzymes such as kinases and proteases, which are implicated in numerous disease pathways. The ability to predictably modulate these interactions using structural modifications like the dimethoxy, sulfamoyl, and methylpyrimidin-2-yl groups underscores the compound's potential as a lead molecule.

In vitro studies have begun to elucidate the mechanism of action of this compound. Initial results suggest that it may exert its effects through multiple pathways, depending on the target receptor or enzyme. The presence of multiple functional groups allows for diverse interactions, which could be leveraged to develop combination therapies or targeted treatments. For instance, the sulfamoylphenyl group might engage with specific amino acid residues in a target protein, while the dimethoxy substituents could influence overall binding orientation.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthetic route involves careful functionalization of the benzamide core followed by introduction of the sulfamoylphenyl and methylpyrimidin-2-yl moieties. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to ensure high yields and purity. These methodologies are essential for producing compounds suitable for preclinical testing and eventual clinical trials.

As research progresses, additional derivatives of this compound are being synthesized to optimize its pharmacological properties. By modifying one or more functional groups—such as altering the substitution pattern on the benzamide ring—the chemical library can be expanded to identify more potent and selective analogs. This iterative approach is central to modern drug discovery efforts aimed at improving therapeutic outcomes.

The potential applications of 3,5-dimethoxy-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}benzamide extend beyond traditional pharmaceutical uses. Its unique structural features make it attractive for development as an agrochemical or as a tool compound in biochemical research. For example, derivatives of this class could serve as inhibitors or activators for enzymes involved in plant growth regulation or disease resistance mechanisms.

Future studies will focus on evaluating the pharmacokinetic profile of this compound through animal models and human cell lines. Understanding how it is metabolized and excreted will provide critical insights into its potential clinical utility. Additionally, formulation studies will be conducted to enhance its bioavailability and stability under various conditions.

In conclusion,3,5-dimethoxy-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}benzamide (CAS No. 309927-55-7) stands out as a promising therapeutic agent due to its innovative molecular design and multifunctional properties. The combination of dimethoxy, sulfamoyl, and methylpyrimidin-2-yl groups offers a rich foundation for further development in drug discovery programs targeting various diseases.